Cas no 1804460-38-5 (3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde)

• Product Name: 3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde
• CAS No: 1804460-38-5
• MF: C₇H₄ClF₂NO₂
• MW: 207.561967849731
• CID: 4866551
• Update Time: 2025-11-01

3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde

• Inchi： 1S/C7H4ClF2NO2/c8-5-4(2-12)3(6(9)10)1-11-7(5)13/h1-2,6H,(H,11,13)
• InChI Key： IERPGFHLGAEQSZ-UHFFFAOYSA-N
• SMILES： ClC1C(NC=C(C(F)F)C=1C=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 0.4
• Topological Polar Surface Area: 46.2

Additional information on 3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde

Comprehensive Overview of 3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde (CAS No. 1804460-38-5)

3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde (CAS No. 1804460-38-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine derivative family, characterized by its unique structural features, including a chloro substituent, a difluoromethyl group, and a hydroxypyridine core. Its molecular formula is C₇H₄ClF₂NO₂, and it exhibits a molecular weight of 207.56 g/mol. The presence of both aldehyde and hydroxyl functional groups makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for pyridine-based compounds has surged due to their applications in drug discovery and crop protection. Researchers are particularly interested in 3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde for its potential as a building block in the development of novel antimicrobial agents and herbicides. Its difluoromethyl group is known to enhance metabolic stability, a property highly sought after in modern agrochemicals. Additionally, the aldehyde functionality allows for further chemical modifications, enabling the creation of diverse derivatives with tailored biological activities.

The synthesis of 3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde typically involves multi-step reactions, including halogenation, fluorination, and oxidation processes. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure high purity and accurate characterization. This compound is often stored under inert conditions to prevent degradation, as the aldehyde group can be sensitive to environmental factors like moisture and oxygen.

From an environmental perspective, the use of fluorinated compounds like 3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde has sparked discussions about their ecological impact. While fluorination can improve efficacy, it also raises concerns about persistence in ecosystems. Researchers are actively exploring green chemistry approaches to mitigate these issues, such as developing biodegradable analogs or optimizing synthetic routes to reduce waste. These efforts align with the growing emphasis on sustainable chemistry in both academia and industry.

In the pharmaceutical sector, 3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde is being investigated for its role in designing enzyme inhibitors. Its structural motifs are compatible with targets like kinases and proteases, which are critical in treating diseases such as cancer and inflammatory disorders. The compound's ability to form hydrogen bonds via its hydroxyl and aldehyde groups enhances its binding affinity, making it a promising candidate for structure-activity relationship (SAR) studies.

For those sourcing 3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde, it is essential to verify suppliers' credentials and request certificates of analysis (CoA) to ensure compliance with regulatory standards. The compound is typically available in research-grade quantities, with pricing influenced by purity levels and market demand. As interest in custom synthesis grows, many contract research organizations (CROs) now offer tailored solutions for producing this and related pyridine derivatives.

Looking ahead, the versatility of 3-Chloro-5-(difluoromethyl)-2-hydroxypyridine-4-carboxaldehyde positions it as a key player in advancing precision medicine and sustainable agriculture. Its integration into high-throughput screening platforms and combinatorial chemistry libraries will likely expand its utility further. For researchers and industry professionals, staying updated on the latest developments in fluorinated heterocycles and their applications will be crucial for leveraging this compound's full potential.